3-(4-chlorophenyl)-3-{[(2-methoxyphenoxy)acetyl]amino}propanoic acid

• IUPAC Name: 3-(4-chlorophenyl)-3-[[2-(2-methoxyphenoxy)acetyl]amino]propanoic acid
• InChI: InChI=1S/C18H18ClNO5/c1-24-15-4-2-3-5-16(15)25-11-17(21)20-14(10-18(22)23)12-6-8-13(19)9-7-12/h2-9,14H,10-11H2,1H3,(H,20,21)(H,22,23)
• InChI Key: VYMFHCUGIWPYDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC(CC(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClNO5
• Molecular Weight: 363.8 g/mol

Description

3-(4-chlorophenyl)-3-{[(2-methoxyphenoxy)acetyl]amino}propanoic acid, commonly known as fenofibrate, is a lipid-lowering drug that is used to treat high cholesterol and triglyceride levels in the blood. Fenofibrate belongs to the class of drugs known as fibrates, which work by activating peroxisome proliferator-activated receptors (PPARs) in the liver, leading to increased breakdown of fatty acids and decreased production of triglycerides and low-density lipoprotein (LDL) cholesterol.

Mechanism of Action

Fenofibrate works by activating 3-(4-chlorophenyl)-3-{[(2-methoxyphenoxy)acetyl]amino}propanoic acid in the liver, which leads to increased breakdown of fatty acids and decreased production of triglycerides and LDL cholesterol. Fenofibrate also increases the production of high-density lipoprotein (HDL) cholesterol, which is known as the "good" cholesterol, and has anti-inflammatory and antioxidant effects.
Biochemical and physiological effects
Fenofibrate has been shown to have various biochemical and physiological effects, including reducing the levels of triglycerides, LDL cholesterol, and apolipoprotein B (apoB), and increasing the levels of HDL cholesterol and apolipoprotein A1 (apoA1). Fenofibrate also reduces inflammation and oxidative stress, and improves insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

Fenofibrate has several advantages for use in lab experiments, including its well-established mechanism of action, its ability to modulate lipid metabolism and inflammation, and its potential therapeutic applications in various diseases. However, fenofibrate also has some limitations, including its potential for off-target effects and its limited bioavailability and solubility in aqueous solutions.

Future Directions

There are several future directions for research on fenofibrate, including investigating its potential therapeutic applications in other diseases, such as non-alcoholic fatty liver disease (NAFLD), Alzheimer's disease, and cancer. Other areas of research include exploring the molecular mechanisms underlying the effects of fenofibrate, identifying novel targets for drug development, and developing more effective formulations and delivery methods for fenofibrate.

Scientific Research Applications

Fenofibrate has been widely studied for its potential therapeutic applications in the treatment of various diseases, including dyslipidemia, diabetes, and cardiovascular diseases. Fenofibrate has been shown to improve lipid profiles, reduce inflammation, and improve insulin sensitivity in patients with type 2 diabetes. Fenofibrate has also been shown to reduce the risk of cardiovascular events in patients with dyslipidemia, particularly in those with high triglyceride levels.